- Molecular Formula:
- C17H28N2O3
- Molecular Weight:
- 308.4 g/mol
Description
Oxybuprocaine (also known as Benoxinate) is a local anesthetic, which is used especially in ophthalmology and otolaryngology. Oxybuprocaine binds to sodium channels and reversibly stabilizes the neuronal membrane which decreases its permeability to sodium ions.
BENOXINATE is a small molecule drug with a maximum clinical trial phase of IV that was first approved in 1982 and is indicated for pruritus.
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Oxybuprocaine is a benzoate ester in which 4-amino-3-butoxybenzoic acid and 2-(diethylamino)ethanol have combined to form the ester bond; an ester-based local anaesthetic (ester "caine") used especially in...